Cas no 1379318-13-4 (2-Bromo-5-fluoro-1H-benzo[d]imidazole)

• Product Name: 2-Bromo-5-fluoro-1H-benzo[d]imidazole
• CAS No: 1379318-13-4
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD17168983
• CID: 4826260
• Update Time: 2025-05-24

2-Bromo-5-fluoro-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-fluoro-1H-benzo[d]imidazole
• 2-Bromo-5-fluoro-1H-benzimidazole
• 2-Bromo-6-fluoro-1H-benzo[d]imidazole
• 2-Bromo-5-fluoro-1H-benzo[d]imidazole

• MDL： MFCD17168983
• Inchi： 1S/C7H4BrFN2/c8-7-10-5-2-1-4(9)3-6(5)11-7/h1-3H,(H,10,11)
• InChI Key： ZZIFVWVLAQVGMW-UHFFFAOYSA-N
• SMILES： BrC1=NC2C=CC(=CC=2N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromo-5-fluoro-1H-benzo[d]imidazole

Introduction to 2-Bromo-5-fluoro-1H-benzo[d]imidazole (CAS No. 1379318-13-4)

2-Bromo-5-fluoro-1H-benzo[d]imidazole, with the chemical identifier CAS No. 1379318-13-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzo[d]imidazole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of both bromo and fluoro substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for synthetic chemists and biologists alike.

The benzo[d]imidazole core is a fused bicyclic system consisting of a benzene ring and an imidazole ring, which together create a rigid structure capable of interacting with biological targets in precise ways. The bromo substituent at the 2-position and the fluoro group at the 5-position are particularly noteworthy, as they can modulate the compound's reactivity and binding affinity. These substituents are frequently employed in medicinal chemistry to enhance metabolic stability, improve solubility, or alter pharmacokinetic profiles.

In recent years, 2-Bromo-5-fluoro-1H-benzo[d]imidazole has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its versatility allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used to construct complex organic molecules. These reactions enable the introduction of additional functional groups, thereby expanding the chemical space available for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The benzo[d]imidazole scaffold is known to exhibit inhibitory activity against several enzymes, including kinases and phosphodiesterases, which are critical players in cellular signaling pathways. The bromo and fluoro substituents can be strategically positioned to optimize binding interactions with these targets, leading to the discovery of novel therapeutics.

Recent studies have highlighted the utility of 2-Bromo-5-fluoro-1H-benzo[d]imidazole in the synthesis of antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For instance, modifications at the 2- and 5-positions have been shown to enhance binding affinity to viral proteases and polymerases, providing a rational basis for designing next-generation antiviral drugs.

The pharmaceutical industry has also leveraged this compound in the development of anticancer therapies. Benzo[d]imidazole derivatives are known to exhibit cytotoxic effects by interfering with DNA replication and transcription processes. The presence of halogenated substituents enhances their ability to cross-link with DNA or inhibit key enzymes involved in cell cycle regulation. Preclinical studies have demonstrated promising results when 2-Bromo-5-fluoro-1H-benzo[d]imidazole derivatives are tested against various cancer cell lines, suggesting their potential as lead compounds for further optimization.

From a synthetic chemistry perspective, 2-Bromo-5-fluoro-1H-benzo[d]imidazole serves as a versatile building block for constructing more complex molecules. Its reactivity towards nucleophiles allows for the introduction of diverse functional groups, enabling chemists to tailor properties such as lipophilicity, polarity, and metabolic stability. This flexibility is crucial in drug discovery pipelines, where optimizing these parameters can significantly impact a candidate drug's efficacy and safety profile.

The use of computational methods has further enhanced the exploration of 2-Bromo-5-fluoro-1H-benzo[d]imidazole's potential applications. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level, providing insights into binding modes and potential side effects. These predictions guide experimental efforts by prioritizing analogs with optimized properties for further testing.

In conclusion,2-Bromo-5-fluoro-1H-benzo[d]imidazole (CAS No. 1379318-13-4) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing molecules with therapeutic potential across multiple disease areas. As research continues to uncover new applications for this compound，its importance in drug discovery is likely to grow even further.